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Compound of Interest

Compound Name: D-Fructose-d2-1

Cat. No.: B12392360 Get Quote

For researchers, scientists, and drug development professionals, this in-depth guide provides a

comprehensive overview of commercially available deuterated fructose, its applications in

metabolic research, and detailed experimental considerations. This document outlines key

suppliers, product specifications, and methodologies for utilizing deuterated fructose as a tracer

in metabolic flux analysis and related studies.

Commercial Suppliers and Product Specifications
The selection of a suitable deuterated fructose product is critical for the accuracy and

reproducibility of experimental results. Several reputable commercial suppliers offer a range of

deuterated fructose isotopes with varying specifications. The following tables summarize the

currently available products, providing a comparative overview of their key quantitative data.
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Supplier
Product
Name

Catalog
Number

Isotopic
Purity

Chemical
Purity

Molecular
Formula

Molecular
Weight (
g/mol )

Sigma-

Aldrich

D-

Fructose-

1,1,3,4,5,6,

6-d7

729051
97 atom %

D
99% (CP) C₆D₇H₅O₆ 187.20[1]

Santa Cruz

Biotechnol

ogy

D-

Fructose-

d7

sc-221455 - - C₆H₅D₇O₆ 187.17[2]

MedchemE

xpress

D-

Fructose-

d7

HY-

N7092S10
99.9% - C₆H₅D₇O₆ 187.20[3]

United

States

Biological

D-

Fructose-

d7

163378 -
Highly

Purified
C₆H₅D₇O₆ 187.2[4]

BOC

Sciences

D-

Fructose-

[6,6-d2]

-
≥98% atom

D

≥99% by

CP
C₆H₁₀D₂O₆ -[5]

CLEARSY

NTH

D-[UL-

D7]fructose

CS-OC-

00322
- - C₆D₇H₅O₆ 187.2[6]

Key Applications in Research
Deuterated fructose is a powerful tool for investigating various aspects of metabolism,

particularly in the context of diseases such as diabetes, non-alcoholic fatty liver disease

(NAFLD), and cancer. Its primary application lies in metabolic flux analysis, where it serves as

a tracer to elucidate the pathways of fructose metabolism and its contribution to various

metabolic pools.

The metabolism of fructose, or fructolysis, primarily occurs in the liver and follows a pathway

distinct from that of glucose.[7][8] This unique metabolic route makes deuterated fructose an

invaluable tracer for studying hepatic metabolism.
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Experimental Protocols
The successful application of deuterated fructose in research necessitates well-defined

experimental protocols. The following sections provide an overview of a typical workflow for a

metabolic flux analysis experiment using deuterated fructose.

In Vivo Isotope Tracing Experimental Workflow
A generalized workflow for an in vivo metabolic flux analysis study using deuterated fructose is

outlined below. This process involves the administration of the deuterated tracer to a model

organism, followed by sample collection and analysis to determine the isotopic enrichment in

various metabolites.
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Experimental Workflow for In Vivo Metabolic Flux Analysis

Preparation

Administration & Sampling

Analysis

Interpretation

Tracer Selection
(e.g., D-Fructose-d7)

Animal Model Preparation

Tracer Administration
(e.g., Infusion, Injection)

Sample Collection
(Blood, Tissues)

Metabolite Extraction

Mass Spectrometry Analysis

Isotopic Enrichment & Flux Calculation

Metabolic Pathway Mapping

Biological Interpretation
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Simplified Pathway of Hepatic Fructose Metabolism

Fructose

Fructose-1-Phosphate

 Fructokinase

Dihydroxyacetone
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 Aldolase B
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 Aldolase B
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Quality Control Workflow for Deuterated Fructose

Synthesis of
Deuterated Fructose

Purification
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(NMR, MS)
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(HPLC, GC)

Isotopic Purity
(MS)

Final QC Passed
Deuterated Fructose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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